Cas no 31898-69-8 (4-(phenylsulfanyl)azetidin-2-one)

• Product Name: 4-(phenylsulfanyl)azetidin-2-one
• CAS No: 31898-69-8
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 306733
• PubChem ID: 182063
• Update Time: 2025-08-05

4-(phenylsulfanyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-(phenylthio)-
• 4-Phenylsulfanyl-azetidin-2-one
• 2-azetol, 3,4-dihydro-4-(phenylthio)-
• 4-(Phenylsulfanyl)-2-azetidinone
• 4-(phenylsulfanyl)azetidin-2-one
• 4-phenylthioazetidin-2-one
• AKOS015907537
• 4-phenylsulfanylazetidin-2-one
• 31898-69-8
• NoName_257
• SCHEMBL8439360
• 2-Azetidinone, 4-(phenylthio)-
• CS-0056894
• SB22122
• 4-(Phenylthio)azetidin-2-one
• CHEMBL1917768
• DTXSID50901179
• P12916
• IQVDSMUMVVBIQZ-UHFFFAOYSA-N
• 4-(phenylthio)-2-azetidinone

• Inchi： 1S/C9H9NOS/c11-8-6-9(10-8)12-7-4-2-1-3-5-7/h1-5,9H,6H2,(H,10,11)
• InChI Key： IQVDSMUMVVBIQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CC(N1)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 406.8°C at 760 mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.637
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(phenylsulfanyl)azetidin-2-one

Compound CAS No 31898-69-8: 2-Azetidinone,4-(phenylthio)-

The compound with CAS No 31898-69-8, commonly referred to as 2-Azetidinone,4-(phenylthio)-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of azetidinones, which are four-membered ring structures containing a ketone group. The presence of the phenylthio group at the 4-position introduces unique electronic and steric properties, making this compound a valuable building block in various chemical syntheses.

2-Azetidinone,4-(phenylthio)- has been extensively studied for its role in medicinal chemistry. Recent research highlights its potential as a precursor for bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. The phenylthio group is particularly advantageous due to its ability to enhance the compound's solubility and stability under physiological conditions.

In terms of synthesis, 2-Azetidinone,4-(phenylthio)- can be prepared through various methods, including cyclization reactions and nucleophilic substitutions. One notable approach involves the reaction of an appropriate thiol with a substituted diketone under specific conditions. This method not only ensures high yield but also allows for fine-tuning of the product's properties by varying the substituents on the diketone.

The structural uniqueness of 2-Azetidinone,4-(phenylthio)- makes it an attractive candidate for applications in materials science as well. Recent advancements have explored its use in the development of novel polymers and coatings. The compound's ability to form stable cyclic structures contributes to the mechanical strength and thermal stability of these materials.

From an analytical standpoint, 2-Azetidinone,4-(phenylthio)- has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational preferences and intermolecular interactions. For example, NMR studies have revealed that the phenylthio group induces a specific diastereomeric preference in the molecule, which is crucial for its biological activity.

Looking ahead, 2-Azetidinone,4-(phenylthio)- holds immense potential for further exploration in drug discovery and material synthesis. Ongoing research is focused on optimizing its synthesis pathways and expanding its application scope. With continuous advancements in chemical methodology and computational modeling, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.